Cas no 2055901-35-2 (5-Chloro-7-(trifluoromethyl)imidazo[1,2-C]pyrimidine)

5-Chloro-7-(trifluoromethyl)imidazo[1,2-C]pyrimidine structure
2055901-35-2 structure
Product Name:5-Chloro-7-(trifluoromethyl)imidazo[1,2-C]pyrimidine
CAS No:2055901-35-2
MF:C7H3ClF3N3
MW:221.567030191422
MDL:MFCD30829822
CID:4735864
PubChem ID:124159534
Update Time:2024-11-07

5-Chloro-7-(trifluoromethyl)imidazo[1,2-C]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-CHLORO-7-(TRIFLUOROMETHYL)IMIDAZO[1,2-C]PYRIMIDINE
    • MFCD30829822
    • SCHEMBL18343691
    • 2055901-35-2
    • CS-0199715
    • GS3969
    • WUSUYMGYWPHPHA-UHFFFAOYSA-N
    • EN300-7563875
    • 5-Chloro-7-(trifluoromethyl)imidazo[1,2-C]pyrimidine
    • MDL: MFCD30829822
    • Inchi: 1S/C7H3ClF3N3/c8-6-13-4(7(9,10)11)3-5-12-1-2-14(5)6/h1-3H
    • InChI Key: WUSUYMGYWPHPHA-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C(F)(F)F)=CC2=NC=CN21

Computed Properties

  • Exact Mass: 220.9967593g/mol
  • Monoisotopic Mass: 220.9967593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 3

5-Chloro-7-(trifluoromethyl)imidazo[1,2-C]pyrimidine Pricemore >>

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abcr
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